Cas no 1142206-94-7 (4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid)

• Product Name: 4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid
• CAS No: 1142206-94-7
• Molecular Formula: C₁₂H₁₀N₂O₄S₂
• Molecular Weight: 310.348800182343
• MDL: MFCD12027895
• CID: 4681125

4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid Properties

Names and Identifiers

• 4-{[(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid
• STK505303
• 4-[2-(4-oxo-2-sulfanyl-5H-1,3-thiazol-5-yl)acetamido]benzoic acid
• 4-{[(4-oxo-2-sulfanyl-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid

• MDL： MFCD12027895
• InChIKey： PAINESAMTLHMJC-UHFFFAOYSA-N
• Inchi： 1S/C12H10N2O4S2/c15-9(5-8-10(16)14-12(19)20-8)13-7-3-1-6(2-4-7)11(17)18/h1-4,8H,5H2,(H,13,15)(H,17,18)(H,14,16,19)
• SMILES： S1C(NC(C1CC(NC1C=CC(C(=O)O)=CC=1)=O)=O)=S

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Heavy Atom Count: 20
• Complexity: 447
• Topological Polar Surface Area: 153

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives